Arsenazo I

• CAS No.: 520-10-5
• Product Name: Arsenazo I
• Molecular Formula: C16H13AsN2O11S2
• Molecular Weight: 548.3 g/mol
• IUPAC Name: 3-[(2-arsonophenyl)diazenyl]-4,5-dihydroxynaphthalene-2,7-disulfonic acid
• Standard InChI: InChI=1S/C16H13AsN2O11S2/c20-12-7-9(31(25,26)27)5-8-6-13(32(28,29)30)15(16(21)14(8)12)19-18-11-4-2-1-3-10(11)17(22,23)24/h1-7,20-21H,(H2,22,23,24)(H,25,26,27)(H,28,29,30)
• Standard InChIKey: NJZWLEZSGOTSHR-VHEBQXMUSA-N
• SMILES: C1=CC=C(C(=C1)N=NC2=C(C3=C(C=C(C=C3C=C2S(=O)(=O)O)S(=O)(=O)O)O)O)[As](=O)(O)O
• Canonical SMILES: C1=CC=C(C(=C1)N=NC2=C(C3=C(C=C(C=C3C=C2S(=O)(=O)O)S(=O)(=O)O)O)O)[As](=O)(O)O
• Appearance: Solid powder
• Description: Arsenazo I is a calcium-sensitive, metallochromic dye used as reagent.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Arsenazo I; AI3-52540; AI3 52540; AI352540
• Reference: 1: Rochat S, Severin K. Pattern-based sensing with metal-dye complexes: sensor arrays versus dynamic combinatorial libraries. J Comb Chem. 2010 Jul 12;12(4):595-9. doi: 10.1021/cc1000727. PubMed PMID: 20518552.; 2: Zaubitzer F, Riis-Johannessen T, Severin K. Sensing of peptide hormones with dynamic combinatorial libraries of metal-dye complexes: the advantage of time-resolved measurements. Org Biomol Chem. 2009 Nov 21;7(22):4598-603. doi: 10.1039/b912400d. Epub 2009 Sep 3. PubMed PMID: 19865694.; 3: Dubenska L, Levytska H, Poperechna N. Polarographic investigation of reduction process of some azodyes and their complexes with rare earths. Talanta. 2001 Apr 12;54(2):221-31. PubMed PMID: 18968244.; 4: Migdalski J, Błaz T, Zrałka B, Lewenstam A. Galvanic cell without liquid junction for potentiometric determination of copper. Anal Chim Acta. 2007 Jul 2;594(2):204-10. Epub 2007 May 21. PubMed PMID: 17586116.; 5: Li SW, Li N, Zhao FL, Li KA. [Study on determination of protein with Arsenazo I using resonance light scattering technique]. Guang Pu Xue Yu Guang Pu Fen Xi. 2002 Aug;22(4):619-22. Chinese. PubMed PMID: 12938380.; 6: Salama G, Scarpa A. Magnesium permeability of sarcoplasmic reticulum. Mg2+ is not countertransported during ATP-dependent Ca2+ uptake by sarcoplasmic reticulum. J Biol Chem. 1985 Sep 25;260(21):11697-705. PubMed PMID: 3930482.; 7: Baylor SM, Chandler WK, Marshall MW. Optical measurements of intracellular pH and magnesium in frog skeletal muscle fibres. J Physiol. 1982 Oct;331:105-37. PubMed PMID: 6984069; PubMed Central PMCID: PMC1197744.; 8: Dorogi PL, Santarius U, Neumann E. Arsenazo I and tetramethylmurexide as optical calcium indicators. Anal Biochem. 1982 Jul 15;124(1):27-36. PubMed PMID: 7125225.; 9: Celon E, Degetto S, Marangoni G, Baracco L. Rapid determination of milligram amounts of uranium in organic complexes with pyridine-2,6-dicarboxylic acid as titrant and arzenazo I as indicator after oxygen-flask combustion. Talanta. 1979 Feb;26(2):160-2. PubMed PMID: 18962403.; 10: Williamson J, Scott-Finnigan TJ. Trypanocidal activity of antitumor antibiotics and other metabolic inhibitors. Antimicrob Agents Chemother. 1978 May;13(5):735-44. PubMed PMID: 666298; PubMed Central PMCID: PMC352325.; 11: Pérez-Bustamante JA. New type of blue ternary complex of arsenazo I with plutonium (IV) in the presence of hydrogen peroxide: preliminary investigations. Talanta. 1974 Dec;21(12):1291-5. PubMed PMID: 18961599.; 12: Budesínský B. Acidity of several chromotropic acid azo derivatives. Talanta. 1969 Sep;16(9):1277-88. PubMed PMID: 18960632.
• PubChem Compound: 68217
• Last Modified: Nov 11 2021